Cas no 2295400-66-5 (3-(fluorosulfonyl)-5-iodobenzoic acid)

3-(Fluorosulfonyl)-5-iodobenzoic acid is a fluorosulfonyl- and iodo-substituted benzoic acid derivative with applications in organic synthesis and pharmaceutical research. The presence of both fluorosulfonyl and iodo functional groups enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and other transformations. The fluorosulfonyl group acts as a strong electron-withdrawing moiety, while the iodine substituent facilitates further derivatization via metal-catalyzed coupling reactions. This compound is particularly useful in the development of bioactive molecules and materials chemistry due to its dual functionality. Its stability under controlled conditions ensures reliable performance in synthetic workflows. Proper handling is advised due to its reactive groups.
3-(fluorosulfonyl)-5-iodobenzoic acid structure
2295400-66-5 structure
Product Name:3-(fluorosulfonyl)-5-iodobenzoic acid
CAS No:2295400-66-5
MF:C7H4FIO4S
MW:330.072136878967
CID:6292995
PubChem ID:165869750
Update Time:2025-05-23

3-(fluorosulfonyl)-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(fluorosulfonyl)-5-iodobenzoic acid
    • EN300-1584572
    • 2295400-66-5
    • Inchi: 1S/C7H4FIO4S/c8-14(12,13)6-2-4(7(10)11)1-5(9)3-6/h1-3H,(H,10,11)
    • InChI Key: VPUJMKOCYQVQGX-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=C(C=1)S(=O)(=O)F

Computed Properties

  • Exact Mass: 329.88591g/mol
  • Monoisotopic Mass: 329.88591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 79.8Ų

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Additional information on 3-(fluorosulfonyl)-5-iodobenzoic acid

3-(Fluorosulfonyl)-5-iodobenzoic Acid: A Comprehensive Overview

The compound 3-(fluorosulfonyl)-5-iodobenzoic acid (CAS No. 2295400-66-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzoic acid backbone with fluorosulfonyl and iodine substituents. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable building block for synthesizing advanced materials and bioactive molecules.

Recent studies have highlighted the importance of 3-(fluorosulfonyl)-5-iodobenzoic acid in the development of novel drug delivery systems. Researchers have demonstrated that the fluorosulfonyl group enhances the compound's solubility in organic solvents, while the iodine substituent provides a site for further functionalization. This dual functionality makes it an ideal candidate for use in drug conjugation and targeted delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for synthesizing iodinated contrast agents for medical imaging.

In addition to its pharmaceutical applications, 3-(fluorosulfonyl)-5-iodobenzoic acid has also gained attention in the field of materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of metal-organic frameworks (MOFs). A recent investigation in *Chemical Communications* reported that this compound can serve as a versatile linker for constructing MOFs with high surface area and porosity, which are promising candidates for gas storage and catalysis.

The synthesis of 3-(fluorosulfonyl)-5-iodobenzoic acid involves a multi-step process that typically begins with the fluorination of benzoic acid derivatives. The introduction of the fluorosulfonyl group is achieved through a nucleophilic substitution reaction, while the iodination step often employs electrophilic aromatic substitution techniques. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental standpoint, 3-(fluorosulfonyl)-5-iodobenzoic acid exhibits low toxicity and biodegradability under controlled conditions. However, its handling requires adherence to standard laboratory safety protocols due to its chemical reactivity. Proper disposal methods should be followed to minimize any potential environmental impact.

Looking ahead, the versatility of 3-(fluorosulfonyl)-5-iodobenzoic acid suggests that it will continue to play a pivotal role in advancing chemical research. Its unique combination of functional groups makes it an invaluable tool for exploring new chemical reactions and developing innovative materials. As research in this area progresses, it is anticipated that this compound will find even more diverse applications across various industries.

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